Cas no 1171891-42-1 (3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
1171891-42-1 structure
Product Name:3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1171891-42-1
MF:C12H18BNO2
MW:219.087823390961
MDL:MFCD09265531
CID:827809
PubChem ID:17750283
Update Time:2025-04-19
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 5-methylpyridin-3-ylboronic acid pinacol ester
- 5-Methylpyridine-3-boronic acid pinacol ester
- Pyridine, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- SYEVQHAWWSEMRN-UHFFFAOYSA-N
- MB07305
- M4324G1
- X1648
- AM20050693
- 999M183
- 3-me
- MFCD09265531
- SY066364
- J-517828
- J-003532
- DTXSID80590414
- W17332
- 3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- EN300-251340
- CS-0042059
- 1171891-42-1
- Z1492420388
- 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- SCHEMBL626260
- DB-060972
- AKOS015942628
- DS-17579
-
- MDL： MFCD09265531
- Inchi： 1S/C12H18BNO2/c1-9-6-10(8-14-7-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
- InChI Key： SYEVQHAWWSEMRN-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC=C(C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 219.14300
- Monoisotopic Mass: 219.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4
Experimental Properties
- PSA: 31.35000
- LogP: 1.68920
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228496-250mg |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 95% | 250mg |
￡28.00 | 2022-02-28 | |
| Fluorochem | 228496-1g |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 95% | 1g |
￡64.00 | 2022-02-28 | |
| Fluorochem | 228496-5g |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 95% | 5g |
￡239.00 | 2022-02-28 | |
| Fluorochem | 228496-10g |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 95% | 10g |
￡381.00 | 2022-02-28 | |
| TRC | M338030-50mg |
5-Methylpyridine-3-boronic Acid Pinacol Ester |
1171891-42-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M338030-100mg |
5-Methylpyridine-3-boronic Acid Pinacol Ester |
1171891-42-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M338030-500mg |
5-Methylpyridine-3-boronic Acid Pinacol Ester |
1171891-42-1 | 500mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD236051-100mg |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 97% | 100mg |
￥87.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD236051-250mg |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 97% | 250mg |
￥131.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD236051-1g |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1171891-42-1 | 97% | 1g |
￥337.0 | 2022-03-01 |
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1171891-42-1 (3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) Related Products
- 1627723-04-9(3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
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- 402718-29-0(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile)
- 1976012-69-7(5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylmethanamine)
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- 1220696-49-0(3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 2241875-23-8(3-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
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